Cas no 54091-06-4 (1-Bromo-4-((chloromethyl)sulfonyl)benzene)

• Product Name: 1-Bromo-4-((chloromethyl)sulfonyl)benzene
• CAS No: 54091-06-4
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• MDL: MFCD01683007
• CID: 368804
• PubChem ID: 40989
• Update Time: 2025-05-20

1-Bromo-4-((chloromethyl)sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-[(chloromethyl)sulfonyl]-
• 4-bromophenylchloromethyl sulfone
• N849B8NVJS
• DTXSID7043906
• 1-Bromo-4-(chloromethanesulfonyl)benzene
• 54091-06-4
• CHLOROMETHYL P-BROMOPHENYL SULFONE
• 1-Bromo-4-[(chloromethyl)sulfonyl]benzene #
• UNII-N849B8NVJS
• 1-bromo-4-chloromethanesulfonylbenzene
• 24437-60-3
• 1-bromo-4-(chloromethylsulfonyl)benzene
• SCHEMBL165340
• UNII-WGD7GS525G
• 4-Bromophenyl chloromethyl sulfone
• AHXUVTKVCMOKIX-UHFFFAOYSA-N
• 1-BROMO-4-((CHLOROMETHYL)SULFONYL)BENZENE
• Benzene, 1-bromo-4-((chloromethyl)sulfonyl)-
• BPCMS
• EN300-332948
• Sulfone, p-bromophenyl chloromethyl
• Q27893409
• Benzene, 1-bromo-4-[(chloromethyl)sulfonyl]-
• MFCD01683007
• DB-087329
• G62959
• 1-Bromo-4-((chloromethyl)sulfonyl)benzene

• MDL： MFCD01683007
• Inchi： 1S/C7H6BrClO2S/c8-6-1-3-7(4-2-6)12(10,11)5-9/h1-4H,5H2
• InChI Key： AHXUVTKVCMOKIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCl)(=O)=O

Computed Properties

• Exact Mass: 267.89604
• Monoisotopic Mass: 267.89604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.697
• Boiling Point: 381.5°Cat760mmHg
• Flash Point: 184.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Bromo-4-((chloromethyl)sulfonyl)benzene

Professional Introduction to 1-Bromo-4-((chloromethyl)sulfonyl)benzene (CAS No. 54091-06-4)

1-Bromo-4-((chloromethyl)sulfonyl)benzene, a compound with the chemical formula C₇H₅BrCl₂O₃S, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number 54091-06-4, has garnered attention due to its versatile applications in the synthesis of various biologically active molecules. The presence of both bromo and chloromethylsulfonyl substituents makes it a valuable building block for further functionalization, enabling the creation of complex structures that are essential in drug discovery and material science.

The bromo group on the benzene ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing carbon-carbon bonds. These reactions are pivotal in the synthesis of heterocyclic compounds, which form the backbone of many pharmaceuticals. Additionally, the chloromethylsulfonyl moiety introduces a strong electrophilic center, facilitating nucleophilic substitution reactions that can be harnessed to introduce diverse functional groups into the molecular framework.

In recent years, 1-Bromo-4-((chloromethyl)sulfonyl)benzene has been explored in the development of novel therapeutic agents. Its structural features make it an excellent candidate for designing molecules with potential applications in oncology, inflammation modulation, and infectious disease treatment. For instance, researchers have utilized this compound to synthesize inhibitors targeting specific enzymes involved in cancer cell proliferation. The ability to modify both the bromo and chloromethylsulfonyl groups allows for fine-tuning of biological activity, making it a cornerstone in medicinal chemistry.

One notable application of 1-Bromo-4-((chloromethyl)sulfonyl)benzene is in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The chloromethylsulfonyl group can be readily converted into sulfonamides through reaction with primary amines, yielding highly potent bioactive molecules. These derivatives have shown promise in preclinical studies as candidates for treating various diseases.

The compound's utility extends beyond pharmaceuticals into materials science. Its ability to undergo selective functionalization makes it an attractive precursor for designing advanced polymers and coatings with tailored properties. For example, researchers have employed 1-Bromo-4-((chloromethyl)sulfonyl)benzene to develop polymers with enhanced thermal stability and mechanical strength. These materials find applications in high-performance industries such as aerospace and automotive manufacturing.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-Bromo-4-((chloromethyl)sulfonyl)benzene. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only improve yield but also reduce reaction times, making it more feasible for industrial applications. The integration of these modern techniques underscores the compound's relevance in contemporary chemical research.

The safety profile of 1-Bromo-4-((chloromethyl)sulfonyl)benzene is another critical aspect that merits discussion. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to minimize exposure risks. Additionally, adequate ventilation and storage conditions are essential to prevent degradation or unintended reactions.

In conclusion, 1-Bromo-4-((chloromethyl)sulfonyl)benzene (CAS No. 54091-06-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways, making it indispensable in drug discovery and polymer chemistry. As research continues to evolve, the applications of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical innovation.